Cas no 2229361-00-4 (1-(4-bromo-5-methylthiophen-2-yl)cyclobutylmethanamine)

• Product Name: 1-(4-bromo-5-methylthiophen-2-yl)cyclobutylmethanamine
• CAS No: 2229361-00-4
• MF: C₁₀H₁₄BrNS
• MW: 260.193860530853
• CID: 5847565
• PubChem ID: 165644390
• Update Time: 2025-10-20

1-(4-bromo-5-methylthiophen-2-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-5-methylthiophen-2-yl)cyclobutylmethanamine
• 2229361-00-4
• [1-(4-bromo-5-methylthiophen-2-yl)cyclobutyl]methanamine
• EN300-1920504

• Inchi： 1S/C10H14BrNS/c1-7-8(11)5-9(13-7)10(6-12)3-2-4-10/h5H,2-4,6,12H2,1H3
• InChI Key： SADAMJUUJPJUKK-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=C1)C1(CN)CCC1

Computed Properties

• Exact Mass: 259.00303g/mol
• Monoisotopic Mass: 259.00303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(4-bromo-5-methylthiophen-2-yl)cyclobutylmethanamine

Comprehensive Overview of 1-(4-bromo-5-methylthiophen-2-yl)cyclobutylmethanamine (CAS No. 2229361-00-4)

1-(4-bromo-5-methylthiophen-2-yl)cyclobutylmethanamine (CAS No. 2229361-00-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiophene and cyclobutyl structural motifs, is a promising candidate for drug discovery and material science applications. Its molecular structure combines a brominated thiophene ring with a cyclobutylmethanamine moiety, offering versatile reactivity for further derivatization.

The growing interest in heterocyclic compounds like 1-(4-bromo-5-methylthiophen-2-yl)cyclobutylmethanamine stems from their potential in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, which are hot topics in modern medicinal chemistry. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) disorders and inflammatory diseases, aligning with current trends in precision medicine. The compound’s bromo substituent also makes it a valuable intermediate for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are widely used in small-molecule drug development.

From a synthetic perspective, CAS No. 2229361-00-4 exemplifies the strategic use of thiophene derivatives in organic synthesis. Thiophenes are renowned for their electron-rich properties, making them ideal for designing photovoltaic materials and organic semiconductors—areas of high interest due to the global push for renewable energy solutions. The compound’s methylthiophene component further enhances its stability and solubility, critical factors for formulation optimization in pharmaceutical workflows.

In agrochemical research, 1-(4-bromo-5-methylthiophen-2-yl)cyclobutylmethanamine is explored for its potential as a pesticide intermediate. Its structural features may contribute to novel modes of action against resistant pests, addressing the urgent need for sustainable crop protection solutions. This aligns with the increasing demand for green chemistry and biodegradable agrochemicals, topics frequently searched in academic and industrial databases.

The compound’s cyclobutylmethanamine group is another focal point, as strained rings like cyclobutanes are gaining traction in fragment-based drug design (FBDD). Their conformational rigidity can improve binding affinity and selectivity toward biological targets, a trend highlighted in recent ACS (American Chemical Society) publications. Additionally, the amine functionality opens doors for prodrug strategies or salt formation, crucial for enhancing bioavailability.

Analytical characterization of CAS No. 2229361-00-4 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring high purity and structural integrity. These methods are frequently queried by researchers seeking quality control protocols for complex heterocycles. The compound’s logP and pKa values are also critical for predicting its ADME (Absorption, Distribution, Metabolism, Excretion) profile, a key consideration in preclinical development.

In summary, 1-(4-bromo-5-methylthiophen-2-yl)cyclobutylmethanamine (CAS No. 2229361-00-4) represents a multifaceted tool for researchers exploring drug discovery, material science, and agrochemical innovation. Its structural uniqueness and adaptability to modern synthetic methodologies position it as a valuable asset in addressing contemporary scientific challenges, from neurodegenerative therapies to sustainable agriculture.